Cas no 89447-90-5 (Benzonitrile, 4-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-)

• Product Name: Benzonitrile, 4-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-
• CAS No: 89447-90-5
• MF: C₁₆H₉NO₂
• MW: 247.248163938522
• CID: 600170
• PubChem ID: 10060521
• Update Time: 2025-04-19

Benzonitrile, 4-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-
• 4-(1,3-dioxoinden-2-yl)benzonitrile
• DTXSID80434965
• 89447-90-5
• 4-(1,3-Dioxo-2,3-dihydro-1H-inden-2-yl)benzonitrile
• SY347854

• Inchi： 1S/C16H9NO2/c17-9-10-5-7-11(8-6-10)14-15(18)12-3-1-2-4-13(12)16(14)19/h1-8,14H
• InChI Key： WSRUAEWHXYSQRO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 247.063328530g/mol
• Monoisotopic Mass: 247.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.9Ų